Sodium 3-oxo-3-phenylpropanoate
Overview
Description
Sodium 3-oxo-3-phenylpropanoate, also known as sodium phenylpropionate, is an organic compound with the chemical formula C9H9NaO2. It is a white, crystalline solid with a faint odor of benzaldehyde. Sodium phenylpropionate is used as a pharmaceutical intermediate and has been studied for its potential applications in medicinal chemistry.
Scientific Research Applications
Application in Organic Chemistry
Sodium 3-oxo-3-phenylpropanoate
is a chemical compound used in various applications within the field of organic chemistry .
Summary of the Application
This compound is often used as a reagent in the synthesis of other organic compounds . It has a molecular weight of 186.14 and is typically stored at temperatures between 2-8°C .
Methods of Application
The specific methods of application can vary depending on the particular synthesis process being carried out. However, it’s typically used in a laboratory setting under controlled conditions .
Results or Outcomes
The outcomes of using Sodium 3-oxo-3-phenylpropanoate as a reagent can vary greatly depending on the specific synthesis process. However, it’s generally used to facilitate the formation of new organic compounds .
In one specific example, Sodium 3-oxo-3-phenylpropanoate was used in a one-pot three-component reaction with aryl aldehydes and hydroxylamine hydrochloride. This reaction, which was catalyzed by boric acid, resulted in the formation of 4H-isoxazol-5(4H)-ones .
Application in Pharmaceutical Synthesis
Sodium 3-oxo-3-phenylpropanoate
is used in the synthesis of pharmaceuticals .
Summary of the Application
Esters are important building blocks in pharmaceuticals such as clopidogrel, methylphenidate, fenofibrate, travoprost, prasugrel, oseltamivir, eszopiclone and fluticasone . Therefore, esterification reaction becomes more and more popular in the photochemical field .
Results or Outcomes
Application in Photocatalytic Synthesis
Sodium 3-oxo-3-phenylpropanoate
properties
IUPAC Name |
sodium;3-oxo-3-phenylpropanoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8O3.Na/c10-8(6-9(11)12)7-4-2-1-3-5-7;/h1-5H,6H2,(H,11,12);/q;+1/p-1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ALIIURBGZRQXFQ-UHFFFAOYSA-M |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C(=O)CC(=O)[O-].[Na+] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H7NaO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
186.14 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Sodium 3-oxo-3-phenylpropanoate | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![5-[(2-chloro-5-methylphenoxy)methyl]-4-ethyl-4H-1,2,4-triazole-3-thiol](/img/structure/B1598775.png)
![(5E)-1-(4-bromo-3-methylphenyl)-5-[(5-chloro-2-hydroxy-3-methoxyphenyl)methylidene]-1,3-diazinane-2,4,6-trione](/img/structure/B1598786.png)
